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Compound of Interest

Compound Name: Nefiracetam

Cat. No.: B1678012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nefiracetam, known chemically as N-(2,6-dimethylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide, is

a nootropic agent of the racetam family developed for its potential cognitive-enhancing and

neuroprotective effects.[1] As a pyrrolidone derivative, its mechanism of action is multifaceted,

involving the modulation of various neurotransmitter systems, including cholinergic, GABAergic,

and glutamatergic pathways.[1][2][3] This technical guide provides an in-depth overview of the

core physicochemical properties and stability profile of Nefiracetam, offering essential data

and methodologies for professionals in pharmaceutical research and development.

Physicochemical Properties of Nefiracetam
A comprehensive understanding of a compound's physicochemical properties is fundamental to

drug development, influencing formulation, bioavailability, and pharmacokinetics. Nefiracetam
is a white, crystalline solid classified as a Biopharmaceutics Classification System (BCS) Class

II compound, indicating low aqueous solubility and high permeability.[4] Key quantitative

properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1678012?utm_src=pdf-interest
https://www.benchchem.com/product/b1678012?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nefiracetam
https://en.wikipedia.org/wiki/Nefiracetam
https://pubmed.ncbi.nlm.nih.gov/9062681/
https://pubmed.ncbi.nlm.nih.gov/1397012/
https://www.benchchem.com/product/b1678012?utm_src=pdf-body
https://www.benchchem.com/product/b1678012?utm_src=pdf-body
https://www.benchchem.com/product/b1678012?utm_src=pdf-body
https://dial.uclouvain.be/pr/boreal/object/boreal%3A222022/datastream/PDF_01/view
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₁₈N₂O₂

Molecular Weight 246.31 g/mol

Physical State
White to off-white crystalline

solid/powder

Melting Point 149 - 155 °C

logP (octanol-water) 1.4 (Computed)

Solubility

DMSO ≥ 100 mg/mL (406.01 mM)

Ethanol 24.63 mg/mL (100 mM)

Water ≥ 25 mg/mL (101.50 mM)

Acetonitrile (Form I) 0.19 mM

Acetonitrile (Monohydrate) 0.34 mM

Stability Profile
The stability of an active pharmaceutical ingredient (API) is critical for ensuring its safety,

quality, and efficacy throughout its shelf life. Nefiracetam exists in multiple solid-state forms,

including at least three anhydrous polymorphs (FI, FII, FIII) and a monohydrate, each with

distinct thermal stability.

Thermal Stability
Thermogravimetric analysis (TGA) shows that anhydrous Nefiracetam is stable up to 280°C,

after which degradation occurs. The different polymorphic forms exhibit unique thermal

behaviors:

Form I (FI): The most stable form at room temperature.

Form II (FII): Forms upon heating FI at temperatures above 135-145°C and melts at

approximately 150°C.
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Monohydrate: Exhibits a weight loss corresponding to one equivalent of water between 60°C

and 100°C.

Hydrolytic and Photolytic Stability
While comprehensive forced degradation studies on Nefiracetam are not widely published,

protocols for related racetam compounds provide a framework for assessment. For example,

Piracetam has been shown to degrade primarily under alkaline (basic) conditions, while

remaining stable under acidic, neutral, oxidative, thermal, and photolytic stress. A similar

stability profile could be anticipated for Nefiracetam, warranting investigation through forced

degradation studies as outlined by ICH guideline Q1A(R2).

Experimental Protocols
Detailed and validated analytical methods are essential for characterizing the properties and

stability of Nefiracetam.

Protocol for Solubility Determination (Shake-Flask
Method)
This protocol determines the equilibrium solubility of Nefiracetam in a given solvent.

Preparation: Add an excess amount of Nefiracetam solid to a sealed vial containing a known

volume of the desired solvent (e.g., purified water, ethanol, phosphate buffer pH 7.4).

Equilibration: Place the vials in a constant temperature shaker bath (e.g., 25°C or 37°C) and

agitate for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

Sampling & Filtration: Withdraw a sample from each vial and immediately filter it through a

0.45 µm syringe filter to remove undissolved solid.

Dilution: Dilute the clear filtrate with the mobile phase to a concentration within the calibrated

range of the analytical method.

Quantification: Analyze the diluted sample using a validated stability-indicating HPLC-UV

method. The concentration is determined by comparing the peak area to a standard curve of

known Nefiracetam concentrations.
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Protocol for Forced Degradation and Stability
Assessment
This workflow outlines a typical forced degradation study to identify potential degradation

products and pathways.

Stock Solution: Prepare a stock solution of Nefiracetam in a suitable solvent (e.g., methanol

or acetonitrile).

Stress Conditions: Expose the Nefiracetam solution to a range of stress conditions in

separate experiments:

Acid Hydrolysis: Add 0.1 M HCl and reflux at 80°C for 8 hours.

Base Hydrolysis: Add 0.1 M NaOH and reflux at 80°C for 8 hours.

Oxidative Degradation: Add 3% H₂O₂ and store at room temperature for 24 hours.

Thermal Degradation: Heat the solid powder at a high temperature (e.g., 105°C) for 24

hours.

Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light as per

ICH guidelines.

Neutralization: After the specified exposure time, neutralize the acidic and basic samples.

Analysis: Analyze all stressed samples, along with an unstressed control, using a validated

stability-indicating HPLC or UPLC method. A photodiode array (PDA) detector is used to

assess peak purity.

Characterization: If significant degradation is observed, collect the degradation products for

structural elucidation using mass spectrometry (LC-MS) and NMR spectroscopy.

The following diagram illustrates the general workflow for a stability study.
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Workflow for a forced degradation stability study.

Signaling Pathways and Mechanism of Action
Nefiracetam's nootropic effects are attributed to its complex interactions with multiple neuronal

signaling pathways. It does not act on a single receptor but rather modulates the cellular

environment to enhance synaptic plasticity and neurotransmission.

The primary mechanisms involve the potentiation of L-type and N-type calcium channels, an

action regulated by inhibitory G-proteins (Gi/Go). This influx of calcium, along with direct

interactions with intracellular signaling cascades, activates key enzymes like Protein Kinase A

(PKA) and Protein Kinase C (PKC). These kinases, in turn, phosphorylate and modulate the

function of crucial receptors, including nicotinic acetylcholine (nACh) receptors and NMDA

receptors, leading to enhanced cholinergic and glutamatergic neurotransmission. Furthermore,

Nefiracetam modulates GABAergic transmission, contributing to its overall effect on neuronal

excitability.
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The diagram below outlines the proposed signaling cascade for Nefiracetam.

Proposed Signaling Pathways of Nefiracetam
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Nefiracetam's modulation of key neuronal signaling pathways.

Conclusion
Nefiracetam possesses a well-defined set of physicochemical properties, characterized by low

water solubility and high thermal stability. Its complex mechanism of action, involving the

modulation of ion channels, G-proteins, and critical protein kinases, distinguishes it from other

racetam-class compounds. The data and protocols presented in this guide serve as a
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foundational resource for researchers engaged in the formulation, analytical development, and

mechanistic investigation of Nefiracetam, facilitating further exploration of its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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